Cas no 31720-89-5 (5-Acetoxyindole)

5-Acetoxyindole Properties

Names and Identifiers

• 5-Acetoxyindole
• 1H-Indole-2-carboxylicacid, 5-(acetyloxy)-, ethyl ester
• 5-ACETOXYINDOLE-2-CARBOXYLIC ACID ETHYL ESTER
• ethyl 5-acetyloxy-1H-indole-2-carboxylate
• Ethyl 5-acetyloxyindole-2-carboxylate
• Ethyl5-Acetoxyindole-2-carboxylate
• 5-acetoxy-2-carbethoxyindole
• 5-Acetoxy-2-ethoxycarbonylindol
• 5-acetoxy-indole-2-carboxylic acid ethyl ester
• ETHYL 5-ACETOXYINDOLE-2-CARBOXYLATE
• Ethyl 5-acetoxy-1H-indole-2-carboxylate
• SCHEMBL5680973
• ethyl 5-acetoxyindole-2 carboxylate
• ZWHLFJOLMBDDER-UHFFFAOYSA-N
• FT-0626118
• Ethyl5-acetoxy-1H-indole-2-carboxylate
• 31720-89-5
• DTXSID50464097
• ethyl 5-(acetyloxy)-1H-indole-2-carboxylate
• AKOS027382736
• A-0310
• +Expand

• InChIKey： QHPPUHQLQLSMHC-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9NO2/c1-7(12)13-9-2-3-10-8(6-9)4-5-11-10/h2-6,11H,1H3
• SMILES： C(OC1=CC=C2C(C=CN2)=C1)(=O)C

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 247.08445790g/mol
• Heavy Atom Count: 18
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• LogP: 2.09320
• PSA: 42.09000
• Refractive Index: 1.599
• Boiling Point: 415.8 °C at 760 mmHg
• Flash Point: 205.2 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.275

5-Acetoxyindole Security Information

5-Acetoxyindole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%